Cas no 2377032-81-8 (Propyl 2-amino-3-(furan-3-yl)propanoate hydrochloride)

• Product Name: Propyl 2-amino-3-(furan-3-yl)propanoate hydrochloride
• CAS No: 2377032-81-8
• MF: C₁₀H₁₆ClNO₃
• MW: 233.691942214966
• CID: 6170673
• PubChem ID: 145913693
• Update Time: 2025-10-30

Propyl 2-amino-3-(furan-3-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2377032-81-8
• Propyl 2-amino-3-(furan-3-yl)propanoate;hydrochloride
• propyl 2-amino-3-(furan-3-yl)propanoate hydrochloride
• EN300-7455732
• Propyl 2-amino-3-(furan-3-yl)propanoate hydrochloride

• Inchi： 1S/C10H15NO3.ClH/c1-2-4-14-10(12)9(11)6-8-3-5-13-7-8;/h3,5,7,9H,2,4,6,11H2,1H3;1H
• InChI Key： RVARYDFCFRWQQP-UHFFFAOYSA-N
• SMILES： Cl.O(CCC)C(C(CC1=COC=C1)N)=O

Computed Properties

• Exact Mass: 233.0818711g/mol
• Monoisotopic Mass: 233.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų

Additional information on Propyl 2-amino-3-(furan-3-yl)propanoate hydrochloride

Comprehensive Overview of Propyl 2-amino-3-(furan-3-yl)propanoate hydrochloride (CAS No. 2377032-81-8)

Propyl 2-amino-3-(furan-3-yl)propanoate hydrochloride (CAS No. 2377032-81-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique furan-3-yl moiety and propanoate ester group, is widely studied for its potential applications in drug development and synthetic chemistry. Its molecular structure combines a hydrochloride salt form, enhancing its solubility and stability, which are critical for laboratory and industrial applications.

In recent years, the demand for novel amino acid derivatives like Propyl 2-amino-3-(furan-3-yl)propanoate hydrochloride has surged due to their role in designing peptidomimetics and bioactive molecules. Researchers are particularly interested in its furan ring, a heterocyclic scaffold known for its versatility in medicinal chemistry. This compound’s CAS No. 2377032-81-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies on neurodegenerative diseases and metabolic disorders.

The synthesis of Propyl 2-amino-3-(furan-3-yl)propanoate hydrochloride involves multi-step organic reactions, including esterification and salt formation. Its propyl ester group contributes to improved lipophilicity, a property highly valued in drug formulation for enhanced membrane permeability. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with rigorous pharmaceutical standards.

From an SEO perspective, keywords like "furan-3-yl propanoate applications", "amino acid ester hydrochloride synthesis", and "CAS 2377032-81-8 uses" align with trending queries in scientific communities. The compound’s potential in green chemistry initiatives also resonates with current environmental concerns, as researchers explore sustainable synthesis routes. Additionally, its role in peptide engineering and small-molecule therapeutics positions it as a hotspot for innovation.

Beyond academia, Propyl 2-amino-3-(furan-3-yl)propanoate hydrochloride is discussed in forums focusing on structure-activity relationships (SAR) and drug delivery systems. Its hydrochloride form ensures compatibility with aqueous formulations, addressing challenges in bioavailability. As the pharmaceutical industry shifts toward personalized medicine, this compound’s modular design offers flexibility for targeted modifications.

In conclusion, Propyl 2-amino-3-(furan-3-yl)propanoate hydrochloride (CAS No. 2377032-81-8) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its furan-based architecture and esterified amino acid backbone make it a valuable candidate for future therapeutic breakthroughs. Ongoing research continues to uncover its full potential, solidifying its place in modern scientific discourse.